Linkable imatinib analogue
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Overview
Description
Linkable imatinib analogue is an analogue of imatinib where the piperidine N-methyl group is replaced by 2-aminoethyl. It is a N-alkylpiperazine, a member of pyrimidines and a member of pyridines. It derives from an imatinib.
Scientific Research Applications
Chronic Myeloid Leukemia (CML) and Imatinib
Targeting BCR-ABL Tyrosine Kinase in CML : Imatinib has been pivotal in CML treatment due to its ability to target the BCR-ABL tyrosine kinase, a critical pathogenetic event in CML. This has significantly improved long-term survival rates in patients with CML (Druker, 2008).
Overcoming Resistance : The development of resistance to imatinib, especially in advanced disease stages, has led to the exploration of alternate Bcr-Abl kinase inhibitors, such as AMN107 and BMS-354825, showing promise in treating imatinib-refractory CML (O'hare et al., 2005).
Mechanisms of Action and Resistance
Altered Specificity of Imatinib Derivatives : A new series of imatinib derivatives showed greater activity against the PDGF receptor family, providing insights into rational drug design and opportunities for targeting specific cancer-related pathways (Skobridis et al., 2010).
Imatinib Resistance Mechanisms : The emergence of resistance to imatinib in patients with acute leukaemias has been linked to BCR-ABL gene amplification and mutations in the catalytic domain of the protein (Gambacorti-Passerini et al., 2003).
Broader Applications and Implications
Photokinetic Properties and Prodrug Design : The design of a photoactivatable caged prodrug of imatinib allows for controlled activation, providing a pharmacological tool to study imatinib’s impact with greater detail (Zindler et al., 2015).
Pharmacogenetics of Imatinib : Understanding the genetic factors that influence imatinib's pharmacokinetics can help tailor treatment to individual patient genetics, improving management and effectiveness (Dulucq & Krajinovic, 2010).
Properties
Molecular Formula |
C30H34N8O |
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Molecular Weight |
522.6 g/mol |
IUPAC Name |
4-[[4-(2-aminoethyl)piperazin-1-yl]methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide |
InChI |
InChI=1S/C30H34N8O/c1-22-4-9-26(19-28(22)36-30-33-13-10-27(35-30)25-3-2-12-32-20-25)34-29(39)24-7-5-23(6-8-24)21-38-17-15-37(14-11-31)16-18-38/h2-10,12-13,19-20H,11,14-18,21,31H2,1H3,(H,34,39)(H,33,35,36) |
InChI Key |
GYQHZALGPJRESJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)CCN)NC4=NC=CC(=N4)C5=CN=CC=C5 |
Origin of Product |
United States |
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